Cas no 10185-03-2 (3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin)

• Product name: 3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin
• CAS No: 10185-03-2
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 3557340
• PubChem ID: 85528165

3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(2-bromoethyl)-7-hydroxy-4-methyl-
• 3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin
• starbld0005806
• 3-(2-Bromoethyl)-4-methyl-7-hydroxycoumarin; 3-(2-Bromoethyl)-7-hydroxy-4-methylcoumarin; 3-(2-Bromoethyl)-7-hydroxy-4-methyl-2H-1-benzopyran-2-one;
• 10185-03-2
• KAA18503
• 3-(2-bromoethyl)-7-hydroxy-4-methyl-2H-chromen-2-one

• Inchi： InChI=1S/C12H11BrO3/c1-7-9-3-2-8(14)6-11(9)16-12(15)10(7)4-5-13/h2-3,6,14H,4-5H2,1H3
• InChI Key： DGIJUQRAWXZSQC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 281.98916Da
• Monoisotopic Mass: 281.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.5

Additional information on 3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin

3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin (CAS No. 10185-03-2)

3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin, also known by its CAS registry number CAS No. 10185-03-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to its unique structural properties and potential applications. This compound belongs to the class of coumarins, which are a group of naturally occurring and synthetic compounds known for their aromatic lactone structures and diverse biological activities.

The molecular structure of 3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin consists of a coumarin core with specific substituents that confer distinct chemical and physical properties. The presence of a bromoethyl group at the 3-position, a hydroxyl group at the 7-position, and a methyl group at the 4-position introduces functional diversity, making this compound a valuable substrate for various chemical transformations and biological evaluations.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and nucleic acids, making it a promising candidate for therapeutic applications. For instance, researchers have explored its role as a modulator of kinase activity, which is crucial in treating conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, 3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and sensor development. Furthermore, the compound's photophysical properties make it an interesting candidate for applications in optoelectronics and fluorescence-based assays.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis techniques have enabled the preparation of enantiomerically enriched forms of this compound, which are essential for studying its stereochemical effects in biological systems.

From an environmental perspective, understanding the fate and toxicity of CAS No. 10185-03-2 is critical for its safe handling and application. Studies on its biodegradation pathways and ecotoxicological effects are ongoing, with particular emphasis on minimizing its environmental footprint while maximizing its benefits.

In conclusion, 3-(2-Bromoethyl)-7-hydroxy-4-methyl-coumarin (CAS No. 10185-03-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a key player in future innovations within chemistry, biology, and materials science.